Cas no 1804525-56-1 (2-Amino-3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine
• CAS No: 1804525-56-1
• MF: C₇H₇F₃IN₃O
• MW: 333.04966378212
• CID: 4930827
• Update Time: 2025-08-03

2-Amino-3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3IN3O/c8-7(9,10)15-4-2-14-6(13)3(1-12)5(4)11/h2H,1,12H2,(H2,13,14)
• InChI Key： OYYLQUBXSJEQNP-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1CN)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.7
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Amino-3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1804525-56-1)

The compound 2-Amino-3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1804525-56-1) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and iodo substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds with enhanced pharmacokinetic properties.

In recent years, the scientific community has focused on the role of pyridine-based compounds in addressing global health challenges, such as antimicrobial resistance and chronic diseases. The presence of both amino and aminomethyl groups in this molecule allows for versatile functionalization, enabling the development of targeted therapies. This aligns with the growing trend of precision medicine, where customized treatments are designed based on molecular interactions. Additionally, the trifluoromethoxy moiety is known to improve metabolic stability, a critical factor in the design of next-generation pharmaceuticals.

The compound's iodo substituent further enhances its utility in cross-coupling reactions, a cornerstone of modern synthetic chemistry. This property is particularly relevant in the context of green chemistry, where researchers strive to minimize waste and improve reaction efficiency. As sustainability becomes a key concern in industrial processes, 2-Amino-3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine offers a promising scaffold for eco-friendly synthesis routes. Its compatibility with palladium-catalyzed reactions, for instance, aligns with the industry's shift toward catalytic methods.

From an analytical perspective, the compound's distinct spectral signatures (e.g., NMR and mass spectrometry) facilitate its identification and purity assessment. This is crucial for quality control in large-scale production, especially as regulatory agencies emphasize the importance of impurity profiling in active pharmaceutical ingredients (APIs). The rise of AI-driven drug discovery has also spurred interest in such molecules, as they serve as valuable datasets for machine learning models predicting molecular properties and reactivity.

Beyond pharmaceuticals, 2-Amino-3-(aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine has potential applications in material science. Its electron-withdrawing trifluoromethoxy group could contribute to the development of advanced organic semiconductors or liquid crystals, addressing the demand for flexible electronics. This versatility underscores why researchers frequently search for terms like "pyridine derivatives in drug design" or "iodo-substituted heterocycles" in academic databases.

In conclusion, CAS No. 1804525-56-1 represents a multifaceted compound with broad interdisciplinary relevance. Its structural complexity and functional adaptability position it at the forefront of innovations in medicinal chemistry, sustainable synthesis, and advanced materials. As scientific inquiries increasingly focus on structure-activity relationships and molecular optimization, this pyridine derivative is poised to play a pivotal role in addressing contemporary research challenges.